Cas no 115-10-6 (Methyl Ether)
dimethyl ether,Flammable gas.Mixing with air can form explosive mixture.Contact heat\Mars\Flame orOxidizing agentFlammable and explosive.Peroxides with potential explosion hazards may be generated in contact with air or under light conditions,Denser than air,Can spread to a considerable distance at a lower level,In case of fire source, it will catch fire and burn back.In case of high fever,Increase of internal pressure of vessel,Risk of cracking and explosion.Mainly used as methylating agent for the production of dimethyl sulfate,Can also be synthesizedN,N-Dimethylaniline\Methyl acetate\Acetic anhydride\Ethylenedimethyl ester and ethylene, etc;It can also be used as alkylating agent\Refrigerant\foaming agent\solvent\Leaching agent\Extractant\Anesthetics\fuel\Substitute of compound ethanol and Freon aerosol for civil use.For hair care\Skin care\In drugs and coatings,As various aerosol propellants.Fuel additives promoted abroad in pharmaceutical industry\dyestuff\There are many uniqueuse to.
Methyl Ether structure
Methyl Ether
115-10-6
C2H6O
46.07
MFCD00008494
35789
Methyl Ether Properties
Names and Identifiers
-
- Methyl Ether
- DIMETHYL OXIDE
- METHYL OXIDE
- (CH3)2O
- demeond
- Dymel A
- Ether, dimethyl
- Ether, methyl
- ether,dimethyl-
- Methane, oxybis-
- oxybis(methane)
- oxybis-methan
- Oxybismethane
- oxybis-Methane
- RE170
- DIMETHYLETHER
- METHANE,1,1'-OXYBIS-
- Methoxymethane
- RE-170
- woodether
- dymela
- Wood ether
- ether,methyl
- Dimethyl ether,Methyl ether
- Dimethyl Ether Dimethyl Oxide Methyl Oxide
- Methane, 1,1'-oxybis-
- DiMethyl ether >=99%
- Dimethyl ether >=99.9%
- methyl ether；dimethyl ether
- +Expand
-
- MFCD00008494
- LCGLNKUTAGEVQW-UHFFFAOYSA-N
- 1S/C2H6O/c1-3-2/h1-2H3
- COC
Computed Properties
- 46.04190
- 0
- 1
- 0
- 46.041865
- 3
- 2.8
- 0
- 0
- 0
- 0
- 0
- 1
- 0.1
- nothing
- 0
- 9.2
Experimental Properties
- 0.26260
- 9.23000
- 6071
- 1.2984
- dissolution
- -22 ºC
- -138.5 ºC
- >760 mm Hg ( 25 °C)
- -41 ºC
- Colorless gas, with a peculiar smell of ethers [1]
- Stable. Extremely flammable. Note low flash point. May form explosive mixtures with air. May form peroxides during prolonged storage.
- Soluble in water \ ethanol \ ether [15]
- 1.617
Methyl Ether Security Information
- PM4780000
- 1
- 2.1
- S9-S16-S33
- R12
- 2.1
-
F+
- UN 1033 2.1
- The warehouse shall be ventilated and dry at low temperature, loaded and unloaded gently, and stored separately from oxygen / air and other combustion supporting gas cylinders
- R12
- 27%
- 2.1
- 4.5-31
Methyl Ether Customs Data
- 2909191000
-
China Customs Code:
2909191000Overview:
2909191000 Methyl ether.Regulatory conditions:nothing.VAT:13.0%.Tax refund rate:13.0%.Minimum tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909191000 methoxymethane.Supervision conditions:None.VAT:13.0%.Tax rebate rate:13.0%.Lowest tariff:5.5%.General tariff:30.0%
Methyl Ether Related Literature
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1. Fungal products. Part II. Structure and stereochemistry of the acid C18H16O5, a degradation product of wortmanninJ. MacMillan,T. J. Simpson,A. E. Vanstone,S. K. Yeboah J. Chem. Soc. Perkin Trans. 1 1972 2892
-
2. Long-chain phenols. Part 18. Conversion of anacardic acid into urushiolLam Soot Kiong,John H. P. Tyman J. Chem. Soc. Perkin Trans. 1 1981 1942
-
3. 249. Usnic acid. Part VIII. C-diacetyl derivatives of phloroglucinol and C-methylphloroglucinolF. M. Dean,Alexander Robertson J. Chem. Soc. 1953 1241
-
4. Naturally occurring compounds related to phenalenone. Part III. The structure of herqueinone and norherqueinone and their relationships with isoherqueinone and isonorherqueinoneJ. S. Brooks,G. A. Morrison J. Chem. Soc. Perkin Trans. 1 1972 421
-
5. CCIII.—Methyl ethers of some hydroxyanthraquinonesArthur George Perkin J. Chem. Soc. Trans. 1907 91 2066
-
Arthur Fairbourne,George Philip Gibson,David William Stephens J. Chem. Soc. 1931 445
-
7. The biosynthesis of rubrofusarin, a polyketide naphthopyrone from Fusarium culmorum: 13C n.m.r. assignments and incorporation of 13C- and 2H-labelled acetatesFinian J. Leeper,James Staunton J. Chem. Soc. Perkin Trans. 1 1984 2919
-
8. Reactions of methylene with ethers. Part 1.—Dimethyl ether, methyl ethyl ether, methyl n-propyl ether, methyl-isopropyl ether, methyl-t-butyl ether and tetrahydrofuranH. M. Frey,M. A. Voisey Trans. Faraday Soc. 1968 64 954
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9. Solubility properties and spectral characterization of sulfur dioxide in ethylene glycol derivativesShaoyang Sun,Yanxia Niu,Zuchen Sun,Qiuxia Xu,Xionghui Wei RSC Adv. 2015 5 8706